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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596

Essential Safety and Handling Guide for 1-
Indanol

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals, including researchers, scientists, and drug development experts, who handle 1-
Indanol. Adherence to these procedures is critical for ensuring personal safety and
environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Indanol is classified as a hazardous chemical. It is harmful if swallowed, causes skin and
serious eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment for 1-Indanol
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Protection Type Recommended Equipment  Standard/Specification

) Must comply with OSHA 29
_ Chemical safety goggles or a
Eye Protection CFR 1910.133 or European

face shield.
Standard EN166.[4]

] ] ] Inspect gloves for integrity
Hand Protection Chemically resistant gloves.
before each use.

] Laboratory coat, apron, or Should be sulfficient to prevent
Body Protection ]
coveralls. skin contact.[4][5]

Use in a well-ventilated area. A

NIOSH-approved respirator
] Must adhere to OSHA 29 CFR
(e.g., N95 dust mask) is

Respiratory Protection 1910.134 and ANSI Z88.2 or

required if ventilation is
i ) European Standard EN 149.[4]
inadequate or dust is

generated.[5]

Operational Plan for Safe Handling

Follow these procedural steps to ensure the safe handling of 1-Indanol in a laboratory setting.
Step 1: Preparation

e Ensure a certified chemical fume hood is operational and available.

» Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

o Assemble all necessary materials, including 1-Indanol, glassware, and other reagents,
inside the fume hood.

e Don the required PPE as detailed in Table 1 before handling the chemical.
Step 2: Handling and Use

e Conduct all procedures involving 1-Indanol within the chemical fume hood to ensure
adequate ventilation.[1][3][4]
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» Avoid direct contact with skin, eyes, and clothing.[4]

e Prevent the formation of dust.[1][2]

o Keep the 1-Indanol container tightly sealed when not in use.[1][2][4]

Step 3: Storage

» Store 1-Indanol in a cool, dry, and well-ventilated area.[1][2][4]

o Keep the container tightly closed.[4]

o Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Step 4: Post-Handling

o Decontaminate the work area thoroughly after use.

 Remove PPE carefully to avoid cross-contamination.

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3][4]

Workflow for Safe Handling of 1-Indanol
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Caption: Workflow for the safe handling of 1-Indanol.

Disposal Plan

Proper disposal of 1-Indanol is crucial to prevent environmental contamination and ensure
regulatory compliance. Under no circumstances should it be disposed of down the drain or in
regular trash.[6]
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Step 1: Waste Identification and Collection

« l|dentify all waste streams containing 1-Indanol, including the pure compound, contaminated
labware (e.g., pipette tips, gloves), and solutions.[6]

o Collect this hazardous waste in a designated, leak-proof container that is clearly labeled.[6]
Step 2: Segregation and Labeling
e Segregate 1-Indanol waste from other incompatible chemical wastes.[6]

o Clearly label the waste container with "Hazardous Waste," the full chemical name "1-
Indanol,” the approximate quantity, and the date of accumulation.[6]

Step 3: Temporary Storage

o Store the sealed waste container in a designated and secure Satellite Accumulation Area
(SAA).

e The SAA must be in a cool, dry, well-ventilated location, away from heat and ignition sources.

[6]
o Keep the container closed at all times except when adding waste.[6]
Step 4: Final Disposal
o Arrange for pickup by a licensed hazardous waste disposal company.[6]
» Always follow your institution's specific procedures for hazardous waste disposal.

e |tis the responsibility of the waste generator to correctly classify waste in accordance with
federal, state, and local regulations.[3][4]

Physical and Chemical Properties

Table 2: Quantitative Data for 1-Indanol
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Property Value

Melting Point 50 - 54 °C[1]

Boiling Point 128 °C at 12 mmHg
Flash Point > 145 °C (> 293 °F)[1]
Autoignition Temperature 350 °C (662 °F)[4]
Molecular Formula CoH100[1]

Molecular Weight 134.18 g/mol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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